methyl 6-fluoro-1H-indazole-5-carboxylate

• IUPAC Name: methyl 6-fluoro-1H-indazole-5-carboxylate
• InChI: InChI=1S/C9H7FN2O2/c1-14-9(13)6-2-5-4-11-12-8(5)3-7(6)10/h2-4H,1H3,(H,11,12)
• InChI Key: DMMMUSOUXYYTES-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C2C(=C1)C=NN2)F
• Molecular Formula: C9H7FN2O2
• Molecular Weight: 194.16 g/mol

Description

“Methyl 6-fluoro-1H-indazole-5-carboxylate” is a chemical compound with the molecular formula C9H7FN2O2. It is a solid substance and has a molecular weight of 194.17.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C9H7FN2O2/c1-14-9(13)6-2-5-4-11-12-8(5)3-7(6)10/h2-4H,1H3,(H,11,12). This code provides a specific textual representation of the molecule’s structure.

Physical And Chemical Properties Analysis

“this compound” is a solid substance. It has a molecular weight of 194.17. The compound should be stored in a sealed, dry place at room temperature.

Scientific Research Applications

Metabolic Profiling and Pharmacokinetics

• Studies have focused on understanding the metabolic pathways and pharmacokinetics of synthetic cannabinoids related to methyl 6-fluoro-1H-indazole-5-carboxylate. For example, research on pentylindole/pentylindazole synthetic cannabinoids and their fluoro analogs, such as AB-PINACA and 5F-AB-PINACA, revealed different primary metabolites, suggesting distinct metabolic stability and pathways in human liver microsomes and hepatocytes. These findings have implications for drug metabolism, toxicology, and forensic analysis (Wohlfarth et al., 2015).

Synthetic Methodologies

• Research in synthetic chemistry has developed methods for the synthesis of indazole derivatives, including those related to this compound. For instance, studies on the enthalpy of formation for various indazoles provide insights into their energetic and structural characteristics, contributing to the development of new synthetic routes and the optimization of existing ones for indazole-based compounds (Orozco-Guareño et al., 2019).

Analytical and Forensic Applications

• The compound and its derivatives have been subject to analytical studies aimed at detecting synthetic cannabinoids in biological samples. Research on the identification of 5-Fluoro ADB (a related compound) in human whole blood and the metabolic profiling of 5F-ADB in human liver microsome incubations and urine samples exemplify the application of high-resolution mass spectrometry in forensic toxicology. These studies are crucial for understanding the pharmacokinetics and toxicological profiles of new psychoactive substances (Usui et al., 2018; Yeter & Erol Ozturk, 2019).

Drug Design and Development

• Indazole derivatives, including this compound, have been explored for their potential medicinal properties. The synthesis and structural analysis of compounds like 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide, which exhibits antitumor activity, highlight the relevance of indazole derivatives in drug discovery and development (Hao et al., 2017).

Safety and Hazards

“Methyl 6-fluoro-1H-indazole-5-carboxylate” is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area.

Future Directions

From the observed biological activities of the indazole moiety, it is concluded that the medicinal properties of indazole have to be explored in the near future for the treatment of various pathological conditions.